Cas no 51207-71-7 ((2S)-2-(propan-2-yl)pyrrolidine hydrochloride)

• Product Name: (2S)-2-(propan-2-yl)pyrrolidine hydrochloride
• CAS No: 51207-71-7
• MF: C₇H₁₆ClN
• MW: 149.661641120911
• MDL: MFCD29037443
• CID: 3041224
• PubChem ID: 91810243
• Update Time: 2025-05-24

(2S)-2-(propan-2-yl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-Isopropylpyrrolidine hydrochloride
• MFCD29037443
• 51207-71-7
• (2S)-2-propan-2-ylpyrrolidine;hydrochloride
• (S)-2-Isopropylpyrrolidine HCl
• (S)-2-Isopropylpyrrolidine HCl ee
• CS-0053448
• (2S)-2-(Propan-2-yl)pyrrolidine HCl
• BCA20771
• (S)-2-IsopropylpyrrolidineHydrochloride
• AS-83572
• AKOS025396225
• PS-8926
• EN300-7420897
• P15234
• (2S)-2-ISOPROPYLPYRROLIDINE HYDROCHLORIDE
• (2S)-2-(propan-2-yl)pyrrolidine hydrochloride
• SCHEMBL25316432
• DB-189955

• MDL： MFCD29037443
• Inchi： 1S/C7H15N.ClH/c1-6(2)7-4-3-5-8-7;/h6-8H,3-5H2,1-2H3;1H/t7-;/m0./s1
• InChI Key： CDMWOCOXYGUROI-FJXQXJEOSA-N
• SMILES： Cl.N1CCC[C@H]1C(C)C

Computed Properties

• Exact Mass: 149.0971272g/mol
• Monoisotopic Mass: 149.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 68.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on (2S)-2-(propan-2-yl)pyrrolidine hydrochloride

Comprehensive Overview of (2S)-2-(propan-2-yl)pyrrolidine hydrochloride (CAS No. 51207-71-7): Properties, Applications, and Industry Insights

(2S)-2-(propan-2-yl)pyrrolidine hydrochloride (CAS No. 51207-71-7) is a chiral organic compound widely recognized for its role in pharmaceutical synthesis and specialty chemical applications. This hydrochloride salt derivative of (2S)-2-(propan-2-yl)pyrrolidine exhibits unique stereochemical properties, making it valuable in asymmetric catalysis and drug development. Its molecular structure combines a pyrrolidine ring with an isopropyl substituent at the 2-position, contributing to its versatility in synthetic routes.

In recent years, the demand for enantiomerically pure compounds like (2S)-2-(propan-2-yl)pyrrolidine hydrochloride has surged, driven by advancements in green chemistry and sustainable synthesis. Researchers frequently search for "chiral building blocks for APIs" or "pyrrolidine derivatives in drug design," reflecting its relevance in modern medicinal chemistry. The compound’s CAS No. 51207-71-7 serves as a critical identifier in regulatory documentation and patent literature.

The physicochemical properties of (2S)-2-(propan-2-yl)pyrrolidine hydrochloride include high solubility in polar solvents such as water and methanol, a characteristic exploited in process optimization for scalable production. Analytical techniques like HPLC and NMR are commonly employed to verify its enantiomeric purity (>98%), a key parameter for pharmaceutical intermediates. Industry discussions often highlight "cost-effective chiral synthesis" and "pyrrolidine-based catalysts" as trending topics linked to this compound.

Beyond pharmaceuticals, (2S)-2-(propan-2-yl)pyrrolidine hydrochloride finds niche applications in agrochemical research and material science. Its structural motif is explored for developing biodegradable polymers and ligand designs in transition-metal catalysis. Notably, the compound’s stability under ambient conditions aligns with industrial preferences for easy-to-handle reagents, a frequent search term among synthetic chemists.

Regulatory compliance and quality control protocols for CAS No. 51207-71-7 adhere to ICH guidelines, ensuring suitability for GMP manufacturing. Recent publications emphasize its utility in continuous flow chemistry, addressing the growing interest in "automated synthesis platforms." The compound’s S-configuration is particularly significant for stereoselective reactions, a hotspot in academic and industrial R&D.

In summary, (2S)-2-(propan-2-yl)pyrrolidine hydrochloride represents a cornerstone in modern synthetic chemistry, bridging gaps between small-molecule therapeutics and industrial-scale processes. Its CAS No. 51207-71-7 remains a pivotal reference for researchers navigating chiral pool strategies and molecular diversification—topics dominating contemporary scientific discourse.